Cas no 782-22-9 (Thianthrene, 2,7-difluoro-)

• Product Name: Thianthrene, 2,7-difluoro-
• CAS No: 782-22-9
• MF: C₁₂H₆F₂S₂
• MW: 252.302847385406
• CID: 1791898
• PubChem ID: 19906746
• Update Time: 2025-04-21

Thianthrene, 2,7-difluoro- Chemical and Physical Properties

Names and Identifiers

• Thianthrene, 2,7-difluoro-
• 2,7-difluorothianthrene
• SCHEMBL9508923
• DTXSID70601189
• 782-22-9
• 2,7-Difluoro-thianthrene
• G86493

• Inchi： 1S/C12H6F2S2/c13-7-1-3-9-11(5-7)16-10-4-2-8(14)6-12(10)15-9/h1-6H
• InChI Key： YBBNQJIXQSDKSR-UHFFFAOYSA-N
• SMILES： S1C2C=CC(=CC=2SC2C=CC(=CC1=2)F)F

Computed Properties

• Exact Mass: 251.98798
• Monoisotopic Mass: 251.98789886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• Density: 1.454
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodithiins Thianthrenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodithiins 1,4-benzodithiins Thianthrenes